Cas no 669088-28-2 (1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol)

• Product Name: 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol
• CAS No: 669088-28-2
• MF: C₁₁H₁₈N₄O₈
• MW: 334.282622814178
• CID: 2085243
• PubChem ID: 121222799
• Update Time: 2025-10-29

1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol Chemical and Physical Properties

Names and Identifiers

• 1-Deoxy-1-[(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino]-D-ribitol
• (2R,3S,4S)-5-[(2,6-Dimethoxy-5-nitropyrimidin-4-yl)amino]pentane-1,2,3,4-tetrol
• 2,4-dimethoxy-5-nitro-6-(D-ribitylamino)pyrimidine
• (2R,3S,4S)-5-((2,6-Dimethoxy-5-nitropyrimidin-4-yl)amino)pentane-1,2,3,4-tetraol
• 669088-28-2
• 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol

• Inchi： 1S/C11H18N4O8/c1-22-10-7(15(20)21)9(13-11(14-10)23-2)12-3-5(17)8(19)6(18)4-16/h5-6,8,16-19H,3-4H2,1-2H3,(H,12,13,14)/t5-,6+,8-/m0/s1
• InChI Key： NZDWTHYMTWORIC-BBVRLYRLSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](CNC1C(=C(N=C(N=1)OC)OC)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 334.11246355Da
• Monoisotopic Mass: 334.11246355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 183Ų

Additional information on 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol

Introduction to 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol (CAS No. 669088-28-2)

1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol (CAS No. 669088-28-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of D-ribitol, a sugar alcohol, and features a unique pyrimidine-based substituent. The presence of the 2,6-dimethoxy-5-nitro-4-pyrimidinyl group imparts specific biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol is characterized by its intricate arrangement of functional groups. The D-ribitol backbone provides a hydrophilic scaffold, while the pyrimidine moiety introduces hydrophobic and aromatic characteristics. The methoxy and nitro groups further enhance the compound's reactivity and stability, making it suitable for detailed pharmacological studies.

In recent years, significant advancements have been made in understanding the biological properties of this compound. Research has shown that 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This activity is attributed to its ability to interfere with viral replication processes, particularly by inhibiting key enzymes involved in viral RNA synthesis.

Beyond its antiviral properties, this compound has also demonstrated potential as an antiproliferative agent. Studies have indicated that it can effectively inhibit the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of DNA synthesis and cell cycle progression, leading to apoptosis in cancer cells.

The pharmacokinetic profile of 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol has been extensively studied to optimize its therapeutic potential. Preclinical data suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for both oral and intravenous administration. Additionally, its low toxicity profile in animal models supports its safety for further clinical evaluation.

Clinical trials are currently underway to assess the efficacy and safety of 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol in treating viral infections and cancer. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant reductions in viral load or tumor size. These findings have paved the way for more advanced clinical trials to validate these initial observations.

In conclusion, 1-Deoxy-1-(2,6-dimethoxy-5-nitro-4-pyrimidinyl)amino-D-ribitol (CAS No. 669088-28-2) represents a promising therapeutic agent with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both antiviral and anticancer therapies. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of medicinal chemistry and pharmaceutical science.